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Compound of Interest

Compound Name: GSK329

Cat. No.: B10827788 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals working in cell culture and in vitro pharmacology.

Introduction: GSK329 is a potent and selective inhibitor of the cardiac-specific kinase TNNI3K

(cardiac troponin I-interacting kinase)[1][2]. Accurate and consistent preparation of stock

solutions is crucial for obtaining reproducible results in cell-based assays. This document

provides a detailed protocol for the preparation, storage, and handling of GSK329 stock

solutions for use in cell culture applications.

Quantitative Data Summary
The following table summarizes the key chemical and solubility properties of GSK329.
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Property Value Source(s)

Chemical Name

1-(3,5-dichloro-4-((6-

(methylamino)pyrimidin-4-

yl)oxy)phenyl)-3-(3-

(trifluoromethyl)phenyl)urea

[3]

Molecular Formula C₁₉H₁₄Cl₂F₃N₅O₂ [3]

Molecular Weight 472.25 g/mol

Appearance Solid powder [3][4]

Solubility in DMSO 47.23 mg/mL (100 mM)

Solubility in Ethanol 9.45 mg/mL (20 mM)

Storage of Solid

Short-term (days to weeks): 0-

4°C, dry, dark. Long-term

(months to years): -20°C, dry,

dark.

[3][4]

Stock Solution Storage

Short-term (days to weeks): 0-

4°C. Long-term: -20°C (up to 1

month) or -80°C (up to 6

months), protect from light.

[3][5]

Experimental Protocols
2.1. Materials and Equipment

GSK329 powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Analytical balance
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2.2. Safety Precautions

GSK329 is intended for research use only.

Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

2.3. Preparation of 10 mM GSK329 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, which is a

common starting concentration for subsequent dilutions.

Calculation: To prepare a 10 mM stock solution, the required mass of GSK329 is calculated

using the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L x 0.001 L x 472.25 g/mol = 4.72 mg

Step-by-Step Procedure:

Weighing: Carefully weigh out 4.72 mg of GSK329 powder on an analytical balance and

transfer it to a sterile microcentrifuge tube.

Solubilization: Add 1 mL of cell culture grade DMSO to the tube containing the GSK329
powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Gentle warming or sonication can be used to aid dissolution if

precipitation occurs[5].
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months,

protected from light[5].

The table below provides solvent volumes for preparing various concentrations of GSK329
stock solution.[3]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.12 mL 10.59 mL 21.18 mL

5 mM 0.42 mL 2.12 mL 4.24 mL

10 mM 0.21 mL 1.06 mL 2.12 mL

50 mM 0.04 mL 0.21 mL 0.42 mL

2.4. Preparation of Working Solutions

The final working concentration of GSK329 should be determined empirically for each cell line

and experimental setup. The stock solution must be diluted in cell culture medium to achieve

the desired final concentration.

Example: Preparing a 10 µM working solution from a 10 mM stock:

Perform a serial dilution. A 1:1000 dilution is required to go from 10 mM to 10 µM.

For example, to prepare 1 mL of culture medium containing 10 µM GSK329, add 1 µL of the

10 mM stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or inverting the tube before adding to the cells.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control

cultures are treated with the same final concentration of DMSO.
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Diagrams and Workflows
The following diagram illustrates the workflow for preparing the GSK329 stock solution.

Start 1. Weigh GSK329 Powder
(e.g., 4.72 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL for 10 mM) 3. Vortex to Dissolve 4. Aliquot into

Single-Use Tubes

Completely
Dissolved 5. Store at -20°C or -80°C

(Protect from Light) Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing GSK329 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10827788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

